Cas no 18202-78-3 (2-(Tert-butyl)pyrimidine-4,5-diamine)

• Product Name: 2-(Tert-butyl)pyrimidine-4,5-diamine
• CAS No: 18202-78-3
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 2783436
• PubChem ID: 12458236
• Update Time: 2025-09-27

2-(Tert-butyl)pyrimidine-4,5-diamine Chemical and Physical Properties

Names and Identifiers

• 4,5-Pyrimidinediamine, 2-(1,1-dimethylethyl)-
• AKOS006311745
• AB54523
• 2-(TERT-BUTYL)PYRIMIDINE-4,5-DIAMINE
• 2-TERT-BUTYLPYRIMIDINE-4,5-DIAMINE
• A1-01801
• 18202-78-3
• SCHEMBL599954
• 2-(Tert-butyl)pyrimidine-4,5-diamine

• MDL： MFCD09881378
• Inchi： 1S/C8H14N4/c1-8(2,3)7-11-4-5(9)6(10)12-7/h4H,9H2,1-3H3,(H2,10,11,12)
• InChI Key： ZKPUNCXNDMGFFH-UHFFFAOYSA-N
• SMILES： N1C(=C(C=NC=1C(C)(C)C)N)N

Computed Properties

• Exact Mass: 166.121846464Da
• Monoisotopic Mass: 166.121846464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives